Cas no 1704063-96-6 (3-((Dimethylamino)methyl)-4-fluorophenylboronic acid)

• Product Name: 3-((Dimethylamino)methyl)-4-fluorophenylboronic acid
• CAS No: 1704063-96-6
• MF: C₉H₁₃BFNO₂
• MW: 197.0144
• MDL: MFCD27935575
• CID: 2093541
• PubChem ID: 75485790
• Update Time: 2024-11-01

3-((Dimethylamino)methyl)-4-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-((Dimethylamino)methyl)-4-fluorophenyl)boronic acid
• 3-((Dimethylamino)methyl)-4-fluorophenylboronic acid
• [3-[(dimethylamino)methyl]-4-fluorophenyl]boronic acid
• {3-[(Dimethylamino)methyl]-4-fluorophenyl}boronic acid
• AM87867
• N10065

• MDL： MFCD27935575
• Inchi： 1S/C9H13BFNO2/c1-12(2)6-7-5-8(10(13)14)3-4-9(7)11/h3-5,13-14H,6H2,1-2H3
• InChI Key： DOELLJCGVGGUBJ-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(B(O[H])O[H])=C([H])C=1C([H])([H])N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Topological Polar Surface Area: 43.7

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters